Cas no 1251001-17-8 (tert-butyl rel-(3aR,4R,7aS)-4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate)

• Product Name: tert-butyl rel-(3aR,4R,7aS)-4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• CAS No: 1251001-17-8
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD09753917
• CID: 1217690
• Update Time: 2025-05-27

tert-butyl rel-(3aR,4R,7aS)-4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (3ar,4r,7as)-4-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• (3aR,4R,7aS)-tert-butyl 4-(tert-butoxycarbonylamino)hexahydro-1H-isoindole-2(3H)-carboxylate
• CTK7G8816
• ACN-S001327
• AG-L-59410
• KB-01433
• (3aR,4R,7aS)-tert-butyl-4-(tert-butoxycarbonylamino)hexahydro-1H-isoindole-2(3H)-carboxylate
• 3aR,4R,7aS)-tert-butyl 4-(tert-butoxycarbonylamino)hexahydro-1H-isoindole-2(3H)-carboxylate
• (3AR,4R,7aS)-tert-butyl 4-(tert-butoxycarbonylamino)-hexahydro-1H-isoindole-2(3H)-carboxylate
• tert-butyl rel-(3aR,4R,7aS)-4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• rel-(3aS,4S,7aR)-2-Boc-4-amino-octahydro-isoindole
• 2-Boc-4-amino-octahydro-isoindole
• Racemic-(3aR,4R,7aS)-tert-butyl 4-aminohexahydro-1H-isoindole-2(3H)-carboxylate
• Racemic-(3aR,4R,7aS)-tert-butyl 4-aminohexahydro-1H-isoindole-2(3H)-carboxylate(WX110058)
• rel-(3aR,4S,7aR)-2-Boc-4-amino-octahydro-isoindole
• 2H-Isoindole-2-carboxylic acid, 4-aminooctahydro-, 1,1-dimethylethyl ester, (3aR,4R,7aS)-rel-
• Racemic-tert-butyl (3aR,4R,7aS)-4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate

• MDL： MFCD09753917
• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-7-9-5-4-6-11(14)10(9)8-15/h9-11H,4-8,14H2,1-3H3/t9-,10+,11-/m1/s1
• InChI Key： IKTNEZKFSOMQJI-OUAUKWLOSA-N
• SMILES： C1[C@]2([H])[C@@]([H])([C@H](N)CCC2)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl rel-(3aR,4R,7aS)-4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate

Comprehensive Overview of tert-butyl rel-(3aR,4R,7aS)-4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate (CAS No. 1251001-17-8)

The compound tert-butyl rel-(3aR,4R,7aS)-4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate (CAS No. 1251001-17-8) is a highly specialized chiral building block widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the octahydroisoindole core and tert-butyl ester group, make it a valuable intermediate for designing bioactive molecules. Researchers often focus on its stereochemistry (3aR,4R,7aS configuration) to achieve enantioselective synthesis, a critical aspect in drug development to avoid off-target effects.

In recent years, the demand for chiral amines like 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole derivatives has surged due to their role in creating CNS-targeting therapeutics and protease inhibitors. A trending topic in medicinal chemistry is the exploration of saturated nitrogen heterocycles, where this compound’s rigid bicyclic framework offers advantages in conformational control. Its tert-butyl carboxylate protection further enhances solubility, a property frequently searched in AI-driven drug discovery forums.

The synthetic utility of CAS No. 1251001-17-8 extends to peptide mimetics and macrocyclic compounds, addressing hot topics like "de novo drug design" and "fragment-based lead optimization." Analytical techniques such as HPLC and chiral SFC are commonly employed to validate its enantiopurity, a key concern for researchers querying "how to determine stereochemical purity of aminoisoindoles." The compound’s stability under mild conditions also aligns with green chemistry trends, reducing waste in multi-step syntheses.

From a commercial perspective, suppliers often highlight its application in high-throughput screening libraries, responding to frequent searches like "chiral scaffolds for kinase inhibitors." Regulatory-compliant documentation (e.g., CoA, MSDS) is typically available, ensuring seamless integration into GMP workflows. As interest grows in AI-aided molecular docking, this compound’s 3D structure data (e.g., SDF files) becomes increasingly valuable for virtual screening pipelines.

Ongoing studies explore derivatization at the 4-position amino group, tapping into niches like "bioisosteric replacement strategies." Its compatibility with cross-coupling reactions further positions it as a versatile intermediate for late-stage functionalization—a technique dominating recent organic chemistry literature. Storage recommendations (typically -20°C under nitrogen) are frequently queried, reflecting user concerns about preserving stereointegrity.

In summary, tert-butyl rel-(3aR,4R,7aS)-4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate represents a convergence point for cutting-edge research in asymmetric synthesis, computational chemistry, and targeted therapeutics. Its multifaceted applications continue to inspire innovations across both academic and industrial R&D sectors.